3,5-dimethylphenyl 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)ethanesulfonate

• IUPAC Name: (3,5-dimethylphenyl) 2-(2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)ethanesulfonate
• InChI: InChI=1S/C18H24N2O5S/c1-13-10-14(2)12-15(11-13)25-26(23,24)9-8-20-16(21)18(19-17(20)22)6-4-3-5-7-18/h10-12H,3-9H2,1-2H3,(H,19,22)
• InChI Key: PLNWNWSDLQISSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OS(=O)(=O)CCN2C(=O)C3(CCCCC3)NC2=O)C
• Molecular Formula: C18H24N2O5S
• Molecular Weight: 380.5 g/mol

Description

3,5-dimethylphenyl 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)ethanesulfonate is a chemical compound that has gained attention in the scientific community due to its potential applications in biochemical and physiological research.

Mechanism of Action

The mechanism of action of 3,5-dimethylphenyl 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)ethanesulfonate involves the inhibition of the release of neurotransmitters. The compound acts on the presynaptic membrane of neurons, where it blocks the calcium channels that are responsible for the release of neurotransmitters. This results in a decrease in the amount of neurotransmitters released, which can have a calming effect on the nervous system.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its effect on the nervous system. The compound has been shown to have an inhibitory effect on the release of neurotransmitters, which can result in a decrease in anxiety and stress. Additionally, the compound has been shown to have a sedative effect, which can be useful in the treatment of insomnia.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3,5-dimethylphenyl 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)ethanesulfonate in lab experiments is its high yield and purity. The compound can be easily synthesized and purified, which makes it a cost-effective option for researchers. However, one of the limitations of using this compound is its specificity. The compound has a narrow range of activity and may not be effective in all types of experiments.

Future Directions

There are several future directions for the use of 3,5-dimethylphenyl 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)ethanesulfonate in scientific research. One of the potential applications is in the study of neurological disorders such as anxiety and depression. The compound's inhibitory effect on neurotransmitter release may be useful in the development of new treatments for these disorders. Additionally, the compound may have applications in the study of sleep disorders, as its sedative effect may be useful in the development of new treatments for insomnia. Finally, the compound may have applications in the study of addiction, as its inhibitory effect on neurotransmitter release may be useful in the development of new treatments for substance abuse disorders.
Conclusion:
This compound is a chemical compound that has potential applications in biochemical and physiological research. Its inhibitory effect on neurotransmitter release makes it a promising candidate for the development of new treatments for neurological disorders, sleep disorders, and addiction. However, further research is needed to fully understand the compound's mechanism of action and potential applications.

Scientific Research Applications

3,5-dimethylphenyl 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)ethanesulfonate has been used in various scientific research applications. One of its primary applications is in the study of the nervous system. The compound has been shown to have an inhibitory effect on the release of neurotransmitters, which can be useful in the treatment of neurological disorders.